Cas no 1806822-71-8 (Ethyl 2-amino-4-(difluoromethyl)-3-nitropyridine-5-acetate)

• Product Name: Ethyl 2-amino-4-(difluoromethyl)-3-nitropyridine-5-acetate
• CAS No: 1806822-71-8
• MF: C₁₀H₁₁F₂N₃O₄
• MW: 275.208849191666
• CID: 4855984
• Update Time: 2025-06-07

Ethyl 2-amino-4-(difluoromethyl)-3-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-(difluoromethyl)-3-nitropyridine-5-acetate

• Inchi： 1S/C10H11F2N3O4/c1-2-19-6(16)3-5-4-14-10(13)8(15(17)18)7(5)9(11)12/h4,9H,2-3H2,1H3,(H2,13,14)
• InChI Key： MZOUCZQBZKMCRZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N)N=CC=1CC(=O)OCC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.7
• Topological Polar Surface Area: 111

Additional information on Ethyl 2-amino-4-(difluoromethyl)-3-nitropyridine-5-acetate

Ethyl 2-amino-4-(difluoromethyl)-3-nitropyridine-5-acetate: A Comprehensive Overview

Ethyl 2-amino-4-(difluoromethyl)-3-nitropyridine-5-acetate, identified by the CAS number 1806822-71-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile properties and functionalities. The structure of this compound is characterized by a pyridine ring substituted with an amino group at position 2, a difluoromethyl group at position 4, a nitro group at position 3, and an ethyl acetate group at position 5.

The synthesis of Ethyl 2-amino-4-(difluoromethyl)-3-nitropyridine-5-acetate involves a series of carefully designed chemical reactions, including nucleophilic substitutions, oxidations, and acetylations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving both yield and purity. These improvements are particularly important for applications requiring high-quality compounds, such as in drug discovery and material science.

One of the most notable features of this compound is its bioactivity. Studies have shown that Ethyl 2-amino-4-(difluoromethyl)-3-nitropyridine-5-acetate exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for pharmaceutical applications. Researchers have explored its potential as a therapeutic agent in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its biological activity, this compound also demonstrates unique physical and chemical properties that make it valuable in various industrial applications. For instance, its stability under different environmental conditions and its ability to form stable complexes with metal ions have been exploited in catalysis and sensor development.

Recent research has focused on the photophysical properties of Ethyl 2-amino-4-(difluoromethyl)-3-nitropyridine-5-acetate. Scientists have discovered that this compound exhibits strong fluorescence under certain conditions, which could be harnessed for imaging applications in biotechnology and diagnostics.

The versatility of Ethyl 2-amino-4-(difluoromethyl)-3-nitropyridine-5-acetate lies in its ability to undergo various chemical transformations. For example, the nitro group can be reduced to an amino group under specific conditions, opening up possibilities for further functionalization and diversification of its properties.

In conclusion, Ethyl 2-amino-4-(difluoromethyl)-3-nitropyridine-5-acetate (CAS No. 1806822-71-8) is a multifaceted compound with a wide range of potential applications across different fields. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial innovation.